tert-butyl N-(6,6-dimethyl-3-piperidyl)carbamate
Description
Synthesis Analysis
The synthesis and characterization of related compounds demonstrate the versatility of tert-butyl N-(6,6-dimethyl-3-piperidyl)carbamate in forming stable chemical structures under various conditions. For example, a compound synthesized through condensation reactions exhibited moderate anthelmintic activity, highlighting the potential of tert-butyl carbamate derivatives in biological applications.Molecular Structure Analysis
The molecular weight of tert-butyl N-(6,6-dimethyl-3-piperidyl)carbamate is 228.336. The InChI Key is RHNFTJZIJSQCAZ-UHFFFAOYSA-N.Chemical Reactions Analysis
The development of chemical agents to protect hydroxyl groups, utilizing tert-butyldimethylsilyl derivatives, underscores the chemical utility of tert-butyl carbamate derivatives in synthesizing complex organic molecules. This highlights their role in facilitating the synthesis of compounds like prostaglandins.Physical And Chemical Properties Analysis
The predicted boiling point of tert-butyl N-(6,6-dimethyl-3-piperidyl)carbamate is 317.8±31.0 °C . The predicted density is 0.99±0.1 g/cm3 .Scientific Research Applications
Chemical Synthesis
“Tert-butyl N-(6,6-dimethylpiperidin-3-yl)carbamate” is used in the field of chemical synthesis . It’s a building block used in the synthesis of various chemical compounds .
Medical Devices
This compound has potential uses in the creation of medical devices. The specific applications within this field would depend on the properties of the compound and the requirements of the device.
Drug Delivery Vehicles
The compound could be used in the development of drug delivery vehicles. These are systems used to deliver medication to the desired area in the body in a controlled manner.
Tissue Engineering Scaffolds
“Tert-butyl N-(6,6-dimethylpiperidin-3-yl)carbamate” could be used in the creation of tissue engineering scaffolds. These are structures used in regenerative medicine to support the growth of new cells.
Cascade Degradable Polymers
The compound has been used in the development of cascade degradable polymers. These are polymers designed to break down in a specific sequence or manner.
Biodegradable Materials
The compound’s application in creating materials with unique biodegradation properties has been revealed. These materials are designed to degrade over time under natural conditions.
properties
IUPAC Name |
tert-butyl N-(6,6-dimethylpiperidin-3-yl)carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-6-7-12(4,5)13-8-9/h9,13H,6-8H2,1-5H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNFTJZIJSQCAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(CN1)NC(=O)OC(C)(C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl N-(6,6-dimethylpiperidin-3-yl)carbamate | |
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